Cas no 821799-18-2 (1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl-3,3'-dinitro-)

• Product name: 1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl-3,3'-dinitro-
• CAS No: 821799-18-2
• MF: C₁₈H₂₀N₂O₆
• MW: 360.3612
• CID: 696325
• PubChem ID: 71419732

1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl-3,3'-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4,4'-dimethoxy-2,2',6,6'-tetramethyl-3,3'-dinitro-
• 1-methoxy-4-(4-methoxy-2,6-dimethyl-3-nitrophenyl)-3,5-dimethyl-2-nitrobenzene
• 4,4'-Dimethoxy-2,2',6,6'-tetramethyl-3,3'-dinitro-1,1'-biphenyl
• DTXSID60838962
• 821799-18-2

• Inchi： InChI=1S/C18H20N2O6/c1-9-7-13(25-5)17(19(21)22)11(3)15(9)16-10(2)8-14(26-6)18(12(16)4)20(23)24/h7-8H,1-6H3
• InChI Key： WKUUITYTLWTGQF-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1C2=C(C(=C(C=C2C)OC)[N+](=O)[O-])C)C)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 360.13213636g/mol
• Monoisotopic Mass: 360.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: 4.6